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Compound of Interest

Compound Name:
1-Phenethylpiperidin-4-amine

hydrochloride

CAS No.: 127285-07-8

Cat. No.: B165172

Get Quote

A comprehensive analysis of 4-anilidopiperidine (4-ANPP) derivatives reveals key structural

determinants for their interaction with opioid receptors and subsequent biological activity. This

guide provides a comparative overview of their structure-activity relationships (SAR), supported

by experimental data, detailed methodologies, and visual representations of relevant signaling

pathways and workflows.

The 4-anilidopiperidine scaffold is a crucial pharmacophore in the development of potent opioid

analgesics, with fentanyl being the most prominent example.[1] Understanding the SAR of this

class of compounds is paramount for the design of novel analgesics with improved therapeutic

profiles, including enhanced potency, selectivity, and reduced side effects.[1] Modifications at

the N-substituent of the piperidine ring, the anilide side chain, and the piperidine ring itself have

profound effects on the affinity and efficacy of these compounds at opioid receptors, primarily

the mu (µ) and delta (δ) opioid receptors.[2][3]
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The biological activity of 4-ANPP derivatives is typically assessed through a combination of in

vitro and in vivo assays. Radioligand binding assays determine the affinity of the compounds

for opioid receptors, while functional assays, such as GTPγS binding and cAMP accumulation

assays, provide insights into their efficacy as agonists or antagonists. In vivo studies, including

the hot-plate and tail-flick tests, are used to evaluate their analgesic properties.

Below are tables summarizing the quantitative data for a selection of 4-ANPP derivatives,

highlighting the impact of structural modifications on their biological activity.

Table 1: Opioid Receptor Binding Affinities (Ki, nM) of Selected 4-ANPP Derivatives
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Compound

R1 (N-
substituent
on
Piperidine)

R2 (Anilide
N-acyl
group)

R3
(Piperidine
4-position)

µ-Opioid
Receptor
(Ki, nM)

δ-Opioid
Receptor
(Ki, nM)

4-ANPP Phenethyl H Aniline
Marginally

Active

Marginally

Active

Fentanyl Phenethyl Propanoyl Aniline 1.23 - 1.4 >1000

Acetylfentany

l
Phenethyl Acetyl Aniline

~15x less

potent than

Fentanyl

-

Butyrylfentan

yl
Phenethyl Butyryl Aniline

Similar to

Fentanyl
-

Furanylfentan

yl
Phenethyl Furanoyl Aniline

Similar to

Fentanyl
-

Carfentanil Phenethyl Propanoyl

4-

carbomethox

y-4-aniline

0.034 289

Sufentanil
2-(2-

Thienyl)ethyl
Propanoyl

4-

methoxymeth

yl-4-aniline

0.138 18.5

Alfentanil

4-ethyl-4,5-

dihydro-5-

oxo-1H-

tetrazol-1-

yl)ethyl

Propanoyl Aniline ~1.1 >1000

Remifentanil

Methyl

propanoate-

ethyl

Propanoyl Aniline 1.4 43

Table 2: In Vitro Functional Activity (EC50/IC50, nM) of Selected 4-ANPP Derivatives
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Compound Assay
µ-Opioid Receptor
(EC50/IC50, nM)

Fentanyl GTPγS Binding (EC50) 1.8 - 15.4

Fentanyl cAMP Inhibition (IC50) 27

Morphine GTPγS Binding (EC50) 30 - 100

Morphine cAMP Inhibition (IC50) 193

DAMGO GTPγS Binding (EC50) 5.5 - 25

Table 3: In Vivo Analgesic Potency (ED50, mg/kg) of Selected 4-ANPP Derivatives

Compound Assay
Analgesic Potency (ED50,
mg/kg)

Fentanyl Hot Plate (mouse) 0.011 - 0.02

Fentanyl Tail Flick (mouse) 0.018

Morphine Hot Plate (mouse) 1.2 - 5.0

Morphine Tail Flick (mouse) 2.5 - 10.0

Acetylfentanyl Hot Plate (mouse) ~0.021

Key Structure-Activity Relationships
N-Substituent on the Piperidine Ring: The nature of the substituent on the piperidine nitrogen

is a critical determinant of opioid receptor affinity and potency. A phenethyl group, as seen in

fentanyl, is optimal for high µ-opioid receptor affinity.[4] Replacement of the phenethyl group

with other aromatic or heterocyclic moieties can modulate activity and selectivity.[5]

Anilide Side Chain: The N-acyl group on the aniline nitrogen significantly influences

analgesic potency. For instance, the propanoyl group in fentanyl is a key feature for its high

potency. Modifications to this group, such as substitution with acetyl (acetylfentanyl) or

butyryl (butyrylfentanyl) groups, can alter the potency.[6]
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Substitutions on the Piperidine Ring: Introduction of substituents at the 3 and 4 positions of

the piperidine ring can have a dramatic impact on activity. For example, the addition of a 4-

carbomethoxy group in carfentanil leads to a significant increase in µ-opioid receptor affinity

compared to fentanyl.[4] Similarly, the 4-methoxymethyl group in sufentanil contributes to its

high potency.[1]

Aniline Ring Modifications: Substitution on the aniline ring can also influence activity. For

example, para-fluoro substitution on the aniline ring of fentanyl has been shown to increase

potency.

Signaling Pathways and Biased Agonism
Upon binding to opioid receptors, which are G-protein coupled receptors (GPCRs), 4-ANPP

derivatives can initiate downstream signaling through two primary pathways: the G-protein

pathway and the β-arrestin pathway.[2][7] The "classical" G-protein pathway, typically involving

Gi/o proteins, leads to the inhibition of adenylyl cyclase, modulation of ion channels, and

ultimately, analgesia.[1][7] The β-arrestin pathway is involved in receptor desensitization,

internalization, and can also initiate its own signaling cascades, which are sometimes

associated with the adverse effects of opioids, such as respiratory depression and constipation.

[8][9]

The concept of biased agonism refers to the ability of a ligand to preferentially activate one

signaling pathway over another.[8][10] The development of G-protein biased µ-opioid receptor

agonists is a key strategy in modern drug discovery, with the aim of producing potent

analgesics with a reduced side effect profile.[10] The structural features of 4-ANPP derivatives

can influence their signaling bias.
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The evaluation of 4-ANPP derivatives typically follows a structured workflow, beginning with in

vitro characterization and progressing to in vivo testing for promising candidates.

Experimental Workflow
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Radioligand Binding Assay (Determination of Ki)
This assay measures the affinity of a test compound for a specific receptor by competing with a

radiolabeled ligand.

Membrane Preparation: Cell membranes expressing the opioid receptor of interest (e.g.,

CHO-K1 cells stably expressing the human µ-opioid receptor) are prepared and stored at

-80°C.

Assay Buffer: A typical buffer is 50 mM Tris-HCl, pH 7.4.

Radioligand: A selective radioligand, such as [³H]-DAMGO for the µ-opioid receptor, is used

at a concentration near its Kd value.

Assay Procedure:

In a 96-well plate, add assay buffer, the radioligand, and varying concentrations of the test

4-ANPP derivative.

Add the cell membrane preparation to initiate the binding reaction.

Incubate at room temperature for a specified time (e.g., 60-120 minutes) to reach

equilibrium.

Terminate the reaction by rapid filtration through glass fiber filters to separate bound from

unbound radioligand.

Wash the filters with ice-cold assay buffer.

Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis:

Non-specific binding is determined in the presence of a high concentration of a non-

labeled ligand (e.g., naloxone).

Specific binding is calculated by subtracting non-specific binding from total binding.
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The IC50 value (the concentration of the test compound that inhibits 50% of the specific

binding of the radioligand) is determined by non-linear regression analysis of the

competition curve.

The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki =

IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its

dissociation constant.

GTPγS Binding Assay (Determination of EC50 and
Emax)
This functional assay measures the activation of G-proteins by an agonist.

Membrane Preparation: As described for the radioligand binding assay.

Assay Buffer: Typically contains 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 5 mM MgCl₂, 1 mM

EDTA, and 1 mM DTT.

Reagents: [³⁵S]GTPγS (a non-hydrolyzable GTP analog) and GDP.

Assay Procedure:

In a 96-well plate, add assay buffer, GDP, and varying concentrations of the test 4-ANPP

derivative.

Add the cell membrane preparation.

Initiate the reaction by adding [³⁵S]GTPγS.

Incubate at 30°C for a specified time (e.g., 60 minutes).

Terminate the reaction by rapid filtration.

Measure the radioactivity on the filters.

Data Analysis:

Basal binding is measured in the absence of an agonist.
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Agonist-stimulated binding is determined at each concentration of the test compound.

The EC50 value (the concentration of the agonist that produces 50% of the maximal

response) and the Emax (the maximum response) are determined by non-linear

regression analysis of the dose-response curve.[2]

cAMP Inhibition Assay (Determination of IC50)
This assay measures the ability of a Gi/o-coupled receptor agonist to inhibit the production of

cyclic AMP.

Cell Culture: Use cells expressing the opioid receptor of interest (e.g., HEK293 or CHO

cells).

Assay Procedure:

Pre-treat the cells with varying concentrations of the test 4-ANPP derivative for a short

period.

Stimulate the cells with a fixed concentration of an adenylyl cyclase activator, such as

forskolin.

Incubate for a specified time (e.g., 15-30 minutes).

Lyse the cells and measure the intracellular cAMP levels using a commercially available

kit (e.g., HTRF, ELISA).

Data Analysis:

The IC50 value (the concentration of the agonist that inhibits 50% of the forskolin-

stimulated cAMP production) is determined by non-linear regression analysis of the dose-

response curve.[11]

Hot-Plate Test (In Vivo Analgesia)
This test measures the latency of a nociceptive response to a thermal stimulus.

Animals: Typically mice are used.
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Apparatus: A hot plate maintained at a constant temperature (e.g., 55 ± 0.5°C).

Procedure:

Administer the test 4-ANPP derivative to the mice (e.g., by subcutaneous or intraperitoneal

injection).

At a predetermined time after drug administration, place the mouse on the hot plate.

Record the latency (in seconds) for the mouse to exhibit a nociceptive response (e.g.,

licking a hind paw or jumping).

A cut-off time (e.g., 30-60 seconds) is used to prevent tissue damage.

Data Analysis:

The analgesic effect is measured as an increase in the response latency compared to a

vehicle-treated control group.

The ED50 value (the dose of the drug that produces a maximal possible effect in 50% of

the animals) is calculated from the dose-response curve.

Tail-Flick Test (In Vivo Analgesia)
This test also measures the response to a thermal stimulus, but it is considered to be more of a

spinal reflex.[12]

Animals: Typically rats or mice are used.

Apparatus: A device that applies a focused beam of radiant heat to the animal's tail.

Procedure:

Gently restrain the animal.

Apply the heat stimulus to a specific point on the tail.

Measure the time it takes for the animal to flick its tail away from the heat source.
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A cut-off time is employed to prevent injury.

Data Analysis:

The analgesic effect is determined by the increase in tail-flick latency after drug

administration.

The ED50 is calculated from the dose-response data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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